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Compound of Interest

Compound Name: Dimethyldioctadecylammonium

Cat. No.: B077308 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Dimethyldioctadecylammonium, a compound frequently used in

cosmetic, pharmaceutical, and agricultural applications.[1] By adhering to these procedural,

step-by-step guidelines, you can mitigate risks and ensure operational integrity.

Essential Safety Information at a Glance
Dimethyldioctadecylammonium chloride is classified as a hazardous chemical that can

cause serious eye damage and skin irritation.[2][3][4] It is also recognized as being very toxic

to aquatic life with long-lasting effects.[5][6] Understanding the physical and chemical

properties of this compound is the first step toward safe handling.

Table 1: Physical and Chemical Properties of Dimethyldioctadecylammonium Chloride
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Property Value

Linear Formula [CH3(CH2)17]2N(Cl)(CH3)2

Molecular Weight 586.50 g/mol

Physical State Solid[3]

Solubility in Water Virtually insoluble[3]

log Kow 3.80[3]

Vapor Pressure <0.000001 Pa at 25°C[3]

Density 0.84 g/cm³ at 88°C[3]

Personal Protective Equipment (PPE): Your First
Line of Defense
The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure

to Dimethyldioctadecylammonium. A thorough risk assessment of the specific procedures

being performed should guide the selection of PPE.

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment

Eye/Face Protection

Tight-sealing safety goggles. A face shield is

recommended if there is a risk of splashing.[5]

[7]

Skin Protection

Chemical-resistant gloves (e.g., neoprene or

nitrile rubber). A lab coat or chemical-resistant

apron is required. For significant exposure risk,

chemical-resistant coveralls are recommended.

[7][8][9]

Respiratory Protection

Typically not required in well-ventilated areas. If

exposure limits are exceeded or irritation is

experienced, a NIOSH/MSHA-approved

respirator should be worn.[3][5]

Footwear Closed-toe shoes are mandatory.[7]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial for minimizing the risk of exposure and

ensuring a safe working environment.

Experimental Protocol for Safe Handling:

Preparation:

Ensure adequate ventilation, such as a local exhaust system.[5]

Inspect all PPE for integrity before use.

Have an emergency eye wash station and safety shower readily accessible.

Handling:

Avoid contact with skin, eyes, and clothing.[10]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[5]
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Use non-sparking tools and take precautionary measures against static discharge.[3][5]

Wash hands thoroughly after handling.[2]

Storage:

Keep containers tightly closed in a cool, well-ventilated place.[5]

Store away from strong oxidizing agents.[5]

Keep out of reach of children.[5]
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Caption: Workflow for Safe Handling of Dimethyldioctadecylammonium.
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Emergency Response and Disposal Plan
In the event of an accidental release or exposure, a clear and immediate response is critical.

Spill Cleanup Protocol:

Evacuate: Evacuate personnel to a safe area, upwind of the spill.[5]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so. Prevent the product from

entering drains or waterways.[5]

Absorb:

For powder spills, cover with a plastic sheet or tarp to minimize spreading.[5]

Take up mechanically, placing in appropriate, labeled containers for disposal. Avoid

creating dust.[5]

For liquid spills, soak up with an inert absorbent material.[5]

Clean: Clean the contaminated surface thoroughly. Flush away traces with water.[5]

Dispose: Dispose of the contents and container in accordance with local, state, and federal

regulations.[2]
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Caption: Step-by-Step Emergency Response for a Spill.

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Remove contact lenses if present and easy to do. Continue rinsing. Seek

immediate medical attention.[2][5]
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Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove all

contaminated clothing and shoes. If skin irritation persists, call a physician.[5]

Ingestion: Rinse mouth. Drink plenty of water. Do NOT induce vomiting. Call a physician or

poison control center immediately.[5]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention if symptoms persist.[8]

Disposal Plan:

Disposal of Dimethyldioctadecylammonium and its containers must be handled by a licensed

waste disposal company and be in accordance with all applicable local, state, and federal

regulations.[10] Do not allow the product to enter drains or waterways.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. datasheets.scbt.com [datasheets.scbt.com]

3. echemi.com [echemi.com]

4. echemi.com [echemi.com]

5. datasheets.scbt.com [datasheets.scbt.com]

6. toxno.com.au [toxno.com.au]

7. benchchem.com [benchchem.com]

8. msjc-keenan.safeschoolssds.com [msjc-keenan.safeschoolssds.com]

9. www1.mscdirect.com [www1.mscdirect.com]

10. tcichemicals.com [tcichemicals.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://datasheets.scbt.com/sds/aghs/en/sc-227905.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-227905.pdf
https://msjc-keenan.safeschoolssds.com/document/repo/5ca08bf7-cc27-4749-b0a5-6397419185cc
https://www.benchchem.com/product/b077308?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/D2003_EU_6N.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-227905.pdf
https://www.benchchem.com/product/b077308?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/31587
https://datasheets.scbt.com/sds/aghs/en/sc-257099.pdf
https://www.echemi.com/sds/dioctadecyldimethylammoniumchloride-pid_Seven2652.html
https://www.echemi.com/products/pid_Seven2652-dioctadecyldimethylammoniumchloride.html
https://datasheets.scbt.com/sds/aghs/en/sc-227905.pdf
https://www.toxno.com.au/toxins/substance_id_803.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Decyl_isononyl_dimethyl_ammonium_chloride.pdf
https://msjc-keenan.safeschoolssds.com/document/repo/5ca08bf7-cc27-4749-b0a5-6397419185cc
http://www1.mscdirect.com/MSDS/MSDS00072/49227895-20171109.PDF
https://www.tcichemicals.com/BE/en/sds/D2003_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Dimethyldioctadecylammonium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077308#personal-protective-equipment-for-handling-
dimethyldioctadecylammonium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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